Cas no 143659-18-1 (5-Butyl-1,3-oxazole-4-carboxylic acid)

• Product Name: 5-Butyl-1,3-oxazole-4-carboxylic acid
• CAS No: 143659-18-1
• MF: C₈H₁₁NO₃
• MW: 169.177842378616
• CID: 2776501
• PubChem ID: 61637134
• Update Time: 2025-06-23

5-Butyl-1,3-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• AKOS010901601
• DTXSID30734245
• 143659-18-1
• CS-0249046
• 4-Oxazolecarboxylic acid, 5-butyl-
• 5-Butyloxazole-4-carboxylic acid
• EN300-4229542
• Z838909392
• 5-Butyl-1,3-oxazole-4-carboxylic acid

• Inchi： 1S/C8H11NO3/c1-2-3-4-6-7(8(10)11)9-5-12-6/h5H,2-4H2,1H3,(H,10,11)
• InChI Key： QAJNRPQQPOOGBB-UHFFFAOYSA-N
• SMILES： O1C=NC(C(=O)O)=C1CCCC

Computed Properties

• Exact Mass: 169.07389321Da
• Monoisotopic Mass: 169.07389321Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 4,5-disubstituted oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 4,5-disubstituted oxazoles

Additional information on 5-Butyl-1,3-oxazole-4-carboxylic acid

5-Butyl-1,3-oxazole-4-carboxylic acid: A Versatile Building Block in Medicinal Chemistry and Drug Discovery

5-Butyl-1,3-oxazole-4-carboxylic acid (CAS No. 143659-18-1) is a multifunctional organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential applications in pharmaceutical research. This compound belongs to the class of heterocyclic carboxylic acids, characterized by the presence of an oxazole ring system. The oxazole ring, a five-membered heterocycle containing one oxygen and one nitrogen atom, is a critical structural motif in numerous bioactive molecules, including antibiotics, antifungal agents, and anticancer drugs. The 5-Butyl-1,3-oxazole-4-carboxylic acid molecule combines the oxazole ring with a butyl side chain and a carboxylic acid functional group, creating a versatile scaffold for further chemical modifications.

The 5-Butyl-1,3-oxazole-4-carboxylic acid molecule exhibits a molecular formula of C₉H₁₀O₃, with a molecular weight of 166.17 g/mol. Its structural simplicity and functional versatility make it an ideal candidate for exploring its potential as a lead compound in drug development. Recent studies have highlighted the importance of oxazole-based derivatives in modulating various biological targets, including enzyme inhibition, receptor binding, and ion channel modulation. The 5-Butyl-1,3-oxazole-4-carboxylic acid molecule, in particular, has shown promising results in preliminary screening assays for its ability to interact with specific protein targets.

One of the key advantages of the 5-Butyl-1,3-oxazole-4-carboxylic acid scaffold is its ability to undergo diverse chemical transformations, enabling the synthesis of a wide range of derivatives with tailored biological activities. For instance, the carboxylic acid group can be functionalized to introduce additional pharmacophore elements, such as hydroxyl, amino, or sulfhydryl groups, which can enhance the compound's binding affinity to target proteins. Additionally, the butyl side chain provides steric and electronic effects that can influence the molecule's conformational flexibility and solubility properties. These features make the 5-Butyl-1,3-oxazole-4-carboxylic acid a valuable starting point for the design of novel therapeutics.

Recent advancements in medicinal chemistry have demonstrated the potential of oxazole-based compounds in addressing unmet medical needs. A 2023 study published in the Journal of Medicinal Chemistry reported the development of a series of 5-Butyl-1,3-oxazole-4-carboxylic acid derivatives with potent antitumor activity against multidrug-resistant cancer cells. The researchers utilized structure-activity relationship (SAR) analysis to optimize the molecular features of the compound, resulting in derivatives with enhanced cellular uptake and reduced toxicity profiles. These findings underscore the importance of the 5-Butyl-1,3-oxazole-4-carboxylic acid scaffold in the design of targeted therapies for oncology applications.

Another area of interest in the research on 5-Butyl-1,3-oxazole-4-carboxylic acid is its potential role in the development of antimicrobial agents. A 2024 review article in Antimicrobial Agents and Chemotherapy highlighted the significance of oxazole derivatives in combating antibiotic-resistant bacterial strains. The 5-Butyl-1,3-oxazole-4-carboxylic acid molecule was found to exhibit moderate antimicrobial activity against Gram-positive bacteria, suggesting its potential as a lead compound for the synthesis of new antibiotics. Further studies are needed to explore its efficacy against Gram-negative pathogens and its compatibility with existing antibiotic regimens.

The synthesis of 5-Butyl-1,3-oxazole-4-carboxylic acid has been extensively studied in the context of green chemistry and sustainable pharmaceutical manufacturing. A 2023 paper in Green Chemistry described a catalytic approach for the efficient preparation of this compound using microwave-assisted reactions and biocatalytic methods. These methodologies not only improve the yield and purity of the final product but also reduce the environmental impact associated with traditional chemical synthesis techniques. The use of eco-friendly protocols is becoming increasingly important in the pharmaceutical industry, as regulatory agencies and stakeholders demand more sustainable practices.

In addition to its applications in drug discovery, the 5-Butyl-1,3-oxazole-4-carboxylic acid molecule has been explored for its potential in the development of imaging agents and diagnostic tools. A 2022 study published in Advanced Drug Delivery Reviews investigated the use of oxazole derivatives as fluorescent probes for in vivo imaging. The researchers modified the 5-Butyl-1,3-oxazole-4-carboxylic acid scaffold with fluorescent dyes and found that the resulting compounds exhibited excellent photostability and target specificity. These findings open new avenues for the application of this compound in biomedical research and clinical diagnostics.

The 5-Butyl-1,3-oxazole-4-carboxylic acid molecule also holds promise in the field of neuropharmacology. A 2023 study in Neuropharmacology reported the synthesis of a series of 5-Butyl-1,3-oxazole-4-carboxylic acid derivatives with potential antidepressant and anxiolytic activities. The compounds were tested in animal models of depression and anxiety, and several derivatives showed significant improvements in behavioral outcomes. These results suggest that the 5-Butyl-1,3-oxazole-4-carboxylic acid scaffold could be a valuable platform for the development of novel treatments for mood disorders.

Despite its promising applications, the 5-Butyl-1,3-oxazole-4-carboxylic acid molecule still faces challenges in its translational potential. One of the major hurdles is the optimization of its physicochemical properties to enhance its bioavailability and metabolic stability. Researchers are actively exploring strategies such as prodrug design, nanoparticle encapsulation, and co-formulation with other active ingredients to overcome these limitations. Additionally, further preclinical and clinical studies are required to validate its safety and efficacy in human trials.

In conclusion, the 5-Butyl-1,3-oxazole-4-carboxylic acid (CAS No. 143659-18-1) is a versatile organic compound with significant potential in medicinal chemistry and drug discovery. Its unique structural features and functional versatility make it an attractive scaffold for the design of novel therapeutics targeting a wide range of diseases. Ongoing research efforts are focused on optimizing its chemical properties, expanding its applications, and ensuring its safe and effective use in clinical settings. As the field of pharmaceutical science continues to evolve, the 5-Butyl-1,3-oxazole-4-carboxylic acid is likely to play an increasingly important role in the development of innovative treatments for unmet medical needs.